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Compound of Interest

Compound Name: Valine sodium salt
CAS No.: 34241-42-4
Cat. No.: B13816589
Get Quote
. J
Abstract

L-Valine is an essential branched-chain amino acid (BCAA) critical for protein synthesis,
metabolic signaling (nTOR pathway), and tissue repair. While L-Valine (free acid) has
moderate water solubility (~88 g/L), high-concentration stock solutions required for bioreactor
feeding or metabolic assays often necessitate the use of the Sodium Salt form to enhance
solubility and match the pH of alkaline media concentrates. This guide provides a validated
protocol for preparing a sterile L-Valine Sodium Salt stock solution via in-situ neutralization,
ensuring precise molarity and endotoxin control.

Material Properties & Stoichiometry

Understanding the chemical transformation is vital for accurate concentration calculations.
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Property L-Valine (Free Acid) L-Valine Sodium Salt
CAS Number 72-18-4 34241-42-4 (General)
Formula

Molecular Weight 117.15 g/mol 139.13 g/mol

Solubility ( ~88.5 g/L (

>500 g/L (Est.)[1][2][3]
) )

-COOH: 2.32 ) )

pKa Values N/A (Salt dissociates)
-NH3+: 9.62

Appearance White crystalline powder Prepared in solution

The Neutralization Reaction

To create the sodium salt, L-Valine is reacted with Sodium Hydroxide in a 1:1 molar ratio:

Pre-Protocol Considerations
Safety & PPE

e L-Valine: Non-hazardous, but inhalation of dust should be avoided.

e NaOH (Sodium Hydroxide): Corrosive. Causes severe skin burns and eye damage. Wear
nitrile gloves, safety goggles, and a lab coat.

» Endotoxin Control: For cell culture applications, use depyrogenated glassware and
endotoxin-free water (WFI).

Equipment
» Analytical Balance (Precision

0.1 mg)

e Magnetic Stir Plate and Teflon-coated Stir Bar
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e pH Meter (Calibrated at pH 4.0, 7.0, and 10.0)
» Biosafety Cabinet (for sterile filtration)
e 0.22

m PES (Polyethersulfone) Vacuum Filter Unit

Protocol: In-Situ Preparation (1.0 M Stock Solution)

Target Concentration: 1.0 M L-Valine Sodium Salt Final Volume: 100 mL Estimated pH: ~10.0
- 11.0 (Alkaline)

Step 1: Calculations

To make 100 mL of 1.0 M solution, we calculate the mass of L-Valine (Free Acid) required and
the moles of NaOH needed to convert it.

e Mass of L-Valine:

e Moles of NaOH: Equimolar to Valine = 0.1 mol
o Using 10 M NaOH Stock:
o Using Solid NaOH (MW 40.0):

o Recommendation: Use a concentrated NaOH solution (e.g., 5 M or 10 M) for easier
handling and faster dissolution.

Step 2: Dissolution Workflow

o Preparation: Place a clean 150 mL beaker on the magnetic stir plate. Add approx. 60 mL of
Endotoxin-Free Water (Milli-Q or WFI). Do not add the full volume yet.

o Alkalization: Add the calculated amount of NaOH (e.g., 10 mL of 10 M NaOH or 4.0 g solid
NaOH) to the water. Stir until dissolved.

o Note: The solution will generate heat (exothermic) if solid NaOH is used. Allow to cool to
room temperature.
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» Addition of Valine: Slowly add 11.715 g of L-Valine powder to the stirring NaOH solution.

o Mechanism:[4][5] L-Valine is moderately soluble in water but dissolves rapidly in the
presence of base as it converts to the anionic valinate form.

e Mixing: Stir at medium speed (300-500 RPM) for 15-30 minutes. The solution should
become completely clear and colorless.

e pH Check: Measure the pH. It will likely be basic (> pH 10).

o Critical Decision: If this stock is for a specific buffer (e.g., pH 7.4), you must adjust the pH
now using HCI. However, for a "Sodium Salt" stock intended to be diluted later, the high
pH is acceptable and ensures stability.

e Final Volume Adjustment: Transfer the solution to a 100 mL volumetric flask or graduated
cylinder. Rinse the beaker with a small amount of water and add to the flask. Top up to
exactly 100 mL with Endotoxin-Free Water. Mix by inversion.

Step 3: Sterilization & Storage

« Filtration: In a Biosafety Cabinet, filter the solution through a 0.22

m PES filter.

o Why PES? PES membranes have low protein/amino acid binding and fast flow rates.

» Aliquot: Dispense into sterile cryovials (e.g., 10 mL or 50 mL aliquots). Avoid large volumes
to prevent repeated freeze-thaw cycles.

e Storage:

[¢]

Short Term (Weeks): 4°C (Refrigerated).

[¢]

Long Term (Months/Years): -20°C.

[e]

Stability: Amino acid solutions are prone to bacterial contamination. Always check for
turbidity before use.
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Quality Control & Troubleshooting

QC Parameters

Test Acceptance Criteria Method
Clear, colorless, no ] )
Appearance ] Visual Inspection
particulates
) 1LoM HPLC or Gravimetric
Concentration o
506 Verification
Endotoxin < 0.1 EU/mL (Cell Culture) LAL Assay
Sterility No growth after 14 days TSB/FTM Culture

Troubleshooting Guide

Issue

Possible Cause

Corrective Action

Precipitation

Saturation reached or pH too

low.

Ensure pH is alkaline (>9.0) for
the salt form.[1][5][6][7] Warm
gently to 37°C.

Yellow Coloration

Oxidation or iron

contamination.

Use high-purity (>99%) L-
Valine and dedicated

glassware. Discard if yellow.

Filter Clogging

Undissolved particulates.

Stir longer (up to 1 hour). Do
not force filtration; replace

filter.

Visualization: Preparation Workflow

Start: Calculate Mass
(11.72g Valine + 0.1 mol NaOH)

Add 60mL Water
+ NaOH

Reaction | Add L-Valine »|  Check Clarity & pH

| stir30 mins If Precipitate (Target: Clear, Basic)

IfClear o | Adjust Volume
>

Sterile Filter Aliquot & Store

t0 100 mL (0.22 pym PES) (20°C)

Click to download full resolution via product page
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Figure 1: Step-by-step workflow for the in-situ preparation of sterile L-Valine Sodium Salt
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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